Cas no 71352-64-2 (1,3-Benzenediamine, 2-methoxy-5-(trifluoromethyl)-)

1,3-Benzenediamine, 2-methoxy-5-(trifluoromethyl)- structure
71352-64-2 structure
Product Name:1,3-Benzenediamine, 2-methoxy-5-(trifluoromethyl)-
CAS No:71352-64-2
MF:C8H9F3N2O
MW:206.165072202682
CID:1748428
PubChem ID:22506994
Update Time:2025-04-21

1,3-Benzenediamine, 2-methoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 2-methoxy-5-(trifluoromethyl)-
    • SCHEMBL689608
    • 2-methoxy-5-trifluoromethyl-benzene-1,3-diamine
    • QKCWYHIBYWNUCZ-UHFFFAOYSA-N
    • 2-Methoxy-5-(trifluoromethyl)-1,3-benzenediamine
    • DB-182362
    • 2-methoxy-5-(trifluoromethyl)benzene-1,3-diamine
    • 2-Methoxy-5-trifluoromethylbenzene-1,3-diamine
    • 71352-64-2
    • Inchi: 1S/C8H9F3N2O/c1-14-7-5(12)2-4(3-6(7)13)8(9,10)11/h2-3H,12-13H2,1H3
    • InChI Key: QKCWYHIBYWNUCZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)N)OC)N)(F)F

Computed Properties

  • Exact Mass: 206.06677
  • Monoisotopic Mass: 206.06669740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 61.27
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